![molecular formula C14H17N5O4 B2461732 N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)furan-3-carboxamide CAS No. 2034579-20-7](/img/structure/B2461732.png)
N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3,5-Triazines are a class of compounds that have been investigated for their biological activity. They exhibit antimalarial, antimicrobial, anti-cancer, and anti-viral activities, among other beneficial properties .
Synthesis Analysis
1,3,5-Triazine derivatives can be prepared from cyanuric chloride. The chloride ions in cyanuric chloride can be replaced with various groups to give several variants of 1,3,5-triazine derivatives .Molecular Structure Analysis
The core structure of 1,3,5-triazines consists of a six-membered ring with three carbon atoms and three nitrogen atoms. The specific molecule you mentioned also contains a methoxy group, a morpholino group, and a furan-3-carboxamide group attached to the triazine ring .Chemical Reactions Analysis
The chemical reactions involving 1,3,5-triazines can vary widely depending on the specific substituents attached to the triazine ring. For example, the chloride ions in cyanuric chloride can be replaced with various groups to give several variants of 1,3,5-triazine derivatives .Physical and Chemical Properties Analysis
The physical and chemical properties of 1,3,5-triazines can vary widely depending on their specific structure. For example, the presence of different substituents can significantly influence properties such as solubility, melting point, and reactivity .Scientific Research Applications
Synthesis and Antimicrobial Activities
Research has explored the synthesis of novel derivatives starting from furan compounds, demonstrating antimicrobial activities. For instance, a study by Başoğlu et al. (2013) detailed the design and synthesis of azole derivatives, including 1,2,4-triazole compounds that were converted to corresponding Mannich bases using secondary amines such as morpholine. These compounds were characterized and evaluated for their antimicrobial activities, showing efficacy against tested microorganisms (Başoğlu et al., 2013).
Anti-Inflammatory and Analgesic Agents
Another application involves the synthesis of novel benzodifuranyl, 1,3,5-triazines, and other heterocyclic compounds derived from visnaginone and khellinone. These compounds were evaluated for their anti-inflammatory and analgesic activities, showing significant inhibitory activity and potential as COX-2 inhibitors with notable analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).
Anti-Tuberculosis Activity
The compound's derivatives have also been synthesized for potential anti-tuberculosis applications. A study by Bai et al. (2011) reported the synthesis of N-((6-bromo-2-methoxyquinolin-3-yl)(phenyl)methyl)-N-(furan-2-yl-methyl)-2-morpholinoacetamide derivatives, characterized by single crystal X-ray diffraction. These derivatives were investigated for their in vitro anti-tuberculosis activities, indicating potential therapeutic applications (Bai et al., 2011).
Synthesis of Heterocyclic Compounds
The compound has facilitated the synthesis of heterocyclic compounds with potential pharmacological properties. Research by Dovlatyan et al. (2010) on the thermolysis of triazine derivatives led to the formation of oxazolo- and imidazo-sym-triazinones, showcasing the compound's versatility in the synthesis of novel heterocyclic structures with potential biological activities (Dovlatyan et al., 2010).
Biodegradable Polyesteramides
The compound's derivatives have been used in the synthesis of biodegradable polyesteramides with pendant functional groups, indicating its utility in material science applications. A study by Veld et al. (1992) demonstrated the synthesis of polyesteramides by ring-opening copolymerization, showcasing the compound's application in creating materials with specific functional properties (Veld et al., 1992).
Mechanism of Action
Target of Action
coli, S aureus, and C. albicans .
Mode of Action
It’s known that many triazine derivatives interact with their targets by forming hydrogen bonds and aromatic interactions, which can lead to changes in the target’s function .
Biochemical Pathways
It’s known that many triazine derivatives have antimicrobial activity, suggesting they may interfere with essential biochemical pathways in microorganisms .
Result of Action
Similar compounds with a 1,3,5-triazine core have shown antimicrobial activity, suggesting they may inhibit the growth of certain microorganisms .
Action Environment
Factors such as ph, temperature, and presence of other substances can potentially affect the activity of similar compounds .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O4/c1-21-14-17-11(8-15-12(20)10-2-5-23-9-10)16-13(18-14)19-3-6-22-7-4-19/h2,5,9H,3-4,6-8H2,1H3,(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXMWPFZEEFDASS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)N2CCOCC2)CNC(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.